Cas no 2172208-80-7 (2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2172208-80-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6144594
• PubChem ID: 165553130
• Update Time: 2025-06-19

2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• 2172208-80-7
• 2-[N-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
• EN300-1487111

• Inchi： 1S/C25H30N2O5/c1-2-27(16-24(29)30)23(28)14-4-3-9-15-26-25(31)32-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,2-4,9,14-17H2,1H3,(H,26,31)(H,29,30)
• InChI Key： QFUMSKVAQZJKBM-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Introduction to 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic Acid (CAS No. 2172208-80-7)

2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2172208-80-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure of this compound makes it a valuable intermediate in the development of novel therapeutic agents and diagnostic tools.

The molecular structure of 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid consists of a central hexanamide backbone with an N-ethyl group and an Fmoc-protected amino group. The Fmoc group is particularly important as it provides a reversible protecting group for the amino functionality, allowing for precise control over the reactivity and selectivity during synthetic processes. This feature is crucial in the synthesis of complex peptides and proteins, where the sequential addition of amino acids must be carefully managed to achieve the desired product.

Recent studies have highlighted the potential applications of 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block in the synthesis of peptides with enhanced stability and bioavailability. The Fmoc protection strategy allows for the creation of peptides that are resistant to enzymatic degradation, thereby extending their half-life in vivo and improving their therapeutic efficacy.

In addition to its role in peptide synthesis, 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid has also shown promise in the development of targeted drug delivery systems. Researchers at the University of California, San Francisco, have reported that this compound can be conjugated to targeting ligands such as antibodies or small molecules to create prodrugs that selectively deliver therapeutic agents to specific tissues or cells. This approach has the potential to reduce side effects and improve the overall safety and effectiveness of drug treatments.

The synthetic versatility of 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid is further enhanced by its compatibility with various coupling reagents and reaction conditions. For example, it can be readily coupled with other amino acids using standard peptide coupling techniques such as HATU or HBTU activation. This flexibility makes it an attractive choice for researchers working on complex multi-step syntheses.

Beyond its applications in drug development, 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid has also been explored for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry demonstrated that this compound can be labeled with fluorescent or radioactive tags to create imaging agents for non-invasive monitoring of biological processes. The Fmoc group can be selectively removed under mild conditions, allowing for precise control over the labeling process and minimizing interference with the biological activity of the final product.

The safety profile of 2-N-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid has been extensively evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at relevant concentrations and does not exhibit significant toxicity or adverse effects. However, as with any chemical reagent, appropriate handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, 2-N-ethyl-6-{(9H-fluoren-9-yloxycarbonyl)amino}hexanamide acetic acid (CAS No. 2172208-80-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural features and synthetic flexibility make it an invaluable tool for researchers working on the development of novel therapeutic agents and diagnostic tools. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.